N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea]
Overview
Description
N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea], also known as MDPU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MDPU is a bis-urea derivative of 4,4'-methylenedianiline and 2-hydroxybenzylamine, and it has been shown to possess unique physicochemical and biological properties.
Mechanism of Action
The mechanism of action of N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] is not fully understood. However, it has been suggested that its biological activities are mediated through its ability to interact with cellular proteins and enzymes, leading to the modulation of various signaling pathways.
Biochemical and Physiological Effects:
N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] has been shown to possess several biochemical and physiological effects. In vitro studies have demonstrated that N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] can inhibit the activity of various enzymes, including cyclooxygenase, lipoxygenase, and xanthine oxidase. It has also been shown to possess antioxidant activity and can scavenge free radicals. In vivo studies have demonstrated that N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] can reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] in lab experiments is its unique physicochemical properties, which make it an excellent candidate for drug delivery systems. N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] is also relatively easy to synthesize and can be produced in large quantities. However, one limitation of using N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] is its potential toxicity, which needs to be carefully evaluated before it can be used in clinical settings.
Future Directions
There are several future directions for research on N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea]. One potential area of research is the development of N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea]-based drug delivery systems for the targeted delivery of various drugs. Another potential area of research is the investigation of N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea]'s potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] and to evaluate its safety and toxicity in vivo.
Scientific Research Applications
N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N',N'''-(methylenedi-4,1-phenylene)bis[N-(2-hydroxyphenyl)urea] has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs.
properties
IUPAC Name |
1-(2-hydroxyphenyl)-3-[4-[[4-[(2-hydroxyphenyl)carbamoylamino]phenyl]methyl]phenyl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O4/c32-24-7-3-1-5-22(24)30-26(34)28-20-13-9-18(10-14-20)17-19-11-15-21(16-12-19)29-27(35)31-23-6-2-4-8-25(23)33/h1-16,32-33H,17H2,(H2,28,30,34)(H2,29,31,35) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZRCAVOTDAOQBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NC2=CC=C(C=C2)CC3=CC=C(C=C3)NC(=O)NC4=CC=CC=C4O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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